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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and dissolution

characteristics of strontium phosphate (Sr₃(PO₄)₂). Strontium phosphate is a compound of

significant interest in the biomedical field, particularly in bone tissue engineering and drug

delivery, owing to the therapeutic effects of strontium ions on bone metabolism. Understanding

its solubility and dissolution behavior is critical for the design and development of innovative

biomaterials and drug formulations. This document details the physicochemical properties,

factors influencing solubility, and available kinetic data. It also provides standardized

experimental protocols for characterization and diagrams of relevant biological signaling

pathways.

Physicochemical Properties of Strontium Phosphate
Strontium phosphate is a white, solid inorganic salt that is generally considered insoluble in

water. Its primary form is anhydrous, with the chemical formula Sr₃(PO₄)₂. The dissolution of

strontium phosphate in an aqueous solution is an equilibrium process governed by its

solubility product constant (Ksp).

The dissolution reaction is as follows:

Sr₃(PO₄)₂(s) ⇌ 3Sr²⁺(aq) + 2PO₄³⁻(aq)[1]

The expression for the solubility product constant (Ksp) is:
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Ksp = [Sr²⁺]³[PO₄³⁻]²[1]

Data Presentation: Solubility of Strontium Phosphate
The reported values for the solubility product (Ksp) of strontium phosphate vary in the

literature, which can be attributed to different experimental conditions and the formation of

various hydrated or complexed species. It is crucial to consider the specific conditions under

which these values were determined.

Parameter Value Conditions Reference

Solubility Product

(Ksp)
1.0 x 10⁻³¹ 298 K (25 °C) [2]

4.0 x 10⁻²⁸ 25 °C [3]

Molar Solubility in

Water

Approximately 1.0 x

10⁻⁷ M

Calculated from Ksp =

1.0 x 10⁻³¹ at 25°C

0.112 mg/L 20 °C

Appearance White solid Standard state [4]

Molar Mass 452.80 g/mol [4]

Density 4.53 g/cm³ [4]

Melting Point 1727 °C

Factors Influencing Solubility and Dissolution
The solubility and dissolution rate of strontium phosphate are significantly influenced by

several factors:

pH: The solubility of strontium phosphate increases in acidic conditions. This is due to the

protonation of the phosphate ion (PO₄³⁻), a weak base, to form HPO₄²⁻, H₂PO₄⁻, and

ultimately H₃PO₄. This reaction shifts the dissolution equilibrium to the right, favoring the

dissolution of the solid. The formation of different strontium phosphate phases, such as

SrHPO₄ and Sr₃(PO₄)₂, is also pH-dependent.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.youtube.com/watch?v=GaKVw9XGGxY
https://www.benchchem.com/product/b085154?utm_src=pdf-body
https://www.benchchem.com/product/b085154?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/strontium-phosphate-sr3-po4-2-ksp-10-10-31-298k-molar-solubility-sr3-po4-2-pure-water-q2403445
https://chem.libretexts.org/Bookshelves/General_Chemistry/Map%3A_General_Chemistry_(Petrucci_et_al.)/18%3A_Solubility_and_Complex-Ion_Equilibria/18.1%3A_Solubility_Product_Constant_Ksp
https://en.wikipedia.org/wiki/Strontium_phosphate
https://en.wikipedia.org/wiki/Strontium_phosphate
https://en.wikipedia.org/wiki/Strontium_phosphate
https://www.benchchem.com/product/b085154?utm_src=pdf-body
https://www.benchchem.com/product/b085154?utm_src=pdf-body
https://www.benchchem.com/product/b085154?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535797/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: While specific data on the temperature dependence of strontium phosphate
dissolution is limited, for most ionic compounds, solubility increases with temperature.

However, the dissolution of some calcium phosphate phases can be exothermic, meaning

their solubility decreases with increasing temperature. The effect of temperature on the

dissolution rate is generally positive, leading to faster dissolution kinetics.[6]

Ionic Strength: The presence of other ions in the solution can affect the activity of strontium

and phosphate ions, thereby influencing the solubility. The common ion effect, where the

presence of either strontium or phosphate ions from another source will decrease the

solubility of strontium phosphate, is a key consideration.

Particle Size and Surface Area: Smaller particle sizes and higher surface areas lead to a

faster dissolution rate due to the increased contact area between the solid and the solvent.

Presence of Complexing Agents: Agents that can form complexes with strontium or

phosphate ions in solution will increase the solubility of strontium phosphate by reducing

the concentration of free ions and shifting the dissolution equilibrium.

Crystallinity: The crystallinity of the strontium phosphate can impact its dissolution rate.

Amorphous or poorly crystalline forms are generally more soluble and dissolve faster than

highly crystalline forms.

Dissolution Kinetics
Detailed quantitative data on the dissolution kinetics of pure strontium phosphate, such as

dissolution rate constants under various conditions, are not extensively available in the

scientific literature. Much of the existing research focuses on the dissolution of strontium-doped

calcium phosphates, where strontium is incorporated into a hydroxyapatite or tricalcium

phosphate matrix. In these composite materials, the release of strontium ions is a key factor in

their biological activity. Studies on strontium-substituted β-tricalcium phosphate have shown

that the incorporation of strontium can lead to a slower dissolution rate compared to pure β-

tricalcium phosphate.[7]

The dissolution of strontium-containing calcium phosphate cements has been studied in

simulated body fluid (SBF), with results indicating a sustained release of strontium ions over

time.[8]
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Experimental Protocols
The following are detailed methodologies for key experiments to determine the solubility and

dissolution of strontium phosphate, adapted from standard methods for calcium phosphates

and general analytical procedures.

Determination of Solubility Product (Ksp)
This protocol is adapted from methods used for sparingly soluble salts.

Objective: To determine the equilibrium concentrations of strontium and phosphate ions in a

saturated solution of strontium phosphate and calculate the Ksp.

Materials and Equipment:

Strontium phosphate powder

Deionized water

Constant temperature water bath or shaker

Centrifuge

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for strontium analysis

UV-Vis Spectrophotometer for phosphate analysis (molybdenum blue method)

pH meter

Filtration apparatus (0.22 µm filter)

Procedure:

Add an excess of strontium phosphate powder to a known volume of deionized water in a

sealed container.

Place the container in a constant temperature bath (e.g., 25 °C or 37 °C) and agitate

continuously for an extended period (e.g., 72 hours or until equilibrium is reached).
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Periodically measure the concentration of strontium or phosphate ions in aliquots of the

solution (after filtration) to determine when equilibrium has been established (i.e., when the

concentration no longer changes with time).

Once at equilibrium, carefully withdraw a sample of the supernatant, ensuring no solid

particles are transferred.

Filter the sample through a 0.22 µm filter.

Measure the pH of the saturated solution.

Analyze the filtrate for strontium ion concentration using ICP-MS or AAS.

Analyze the filtrate for phosphate ion concentration using the molybdenum blue

spectrophotometric method.

Calculate the Ksp using the equilibrium concentrations of Sr²⁺ and PO₄³⁻.

In Vitro Dissolution Rate Study
This protocol is based on the principles outlined in ASTM F1926 for the dissolution testing of

calcium phosphate materials.

Objective: To determine the rate of dissolution of strontium phosphate under controlled

conditions.

Materials and Equipment:

Strontium phosphate sample (e.g., powder, pellets, or coating on a substrate)

Dissolution medium (e.g., phosphate-buffered saline (PBS) at pH 7.4, or an acidic buffer)

Dissolution testing apparatus (e.g., USP Apparatus 2 - paddle apparatus)

Constant temperature bath (37 °C)

ICP-MS or AAS for strontium analysis

UV-Vis Spectrophotometer for phosphate analysis
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pH meter

Procedure:

Prepare the dissolution medium and adjust the pH to the desired value.

Place a known amount of the strontium phosphate sample into the dissolution vessel.

Add a specified volume of the pre-warmed (37 °C) dissolution medium to the vessel.

Start the dissolution apparatus at a specified agitation speed (e.g., 50 rpm).

At predetermined time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw a small aliquot of the

dissolution medium.

Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution

medium to maintain a constant volume.

Filter the collected samples.

Analyze the samples for strontium and phosphate concentrations.

Plot the cumulative amount of strontium and phosphate released versus time to determine

the dissolution profile. The dissolution rate can be calculated from the slope of the initial

linear portion of the curve.

Visualization of Signaling Pathways and
Experimental Workflows
Signaling Pathways of Strontium in Bone Cells
The biological effects of strontium released from strontium phosphate are primarily mediated

through its interaction with the Calcium-Sensing Receptor (CaSR) on bone cells (osteoblasts

and osteoclasts). This interaction triggers a cascade of intracellular signaling pathways that

ultimately promote bone formation and inhibit bone resorption.[9][10][11]

Strontium-activated signaling pathways in bone cells.
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Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility product

(Ksp) of strontium phosphate.

Workflow for determining the Ksp of strontium phosphate.

Experimental Workflow for Dissolution Rate Study
This diagram outlines the process for conducting an in vitro dissolution rate study of strontium
phosphate.

Workflow for an in vitro dissolution rate study.

Conclusion
The solubility and dissolution of strontium phosphate are critical parameters that dictate its

performance in biomedical applications. While its low solubility in water is well-established, the

dissolution behavior is highly dependent on environmental factors, particularly pH. The

provided experimental protocols offer a standardized approach to characterizing these

properties, enabling researchers and drug development professionals to design and evaluate

strontium phosphate-based materials effectively. The elucidation of strontium's signaling

pathways highlights the molecular basis for its therapeutic effects on bone, providing a

rationale for its use in orthopedic and dental applications. Further research is warranted to

establish a more comprehensive quantitative understanding of the dissolution kinetics of pure

strontium phosphate under a wider range of physiological conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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